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Abstract
Gallanilide, scientifically known as N-phenyl-3,4,5-trihydroxybenzamide, is a synthetic

derivative of gallic acid, a naturally occurring polyphenol renowned for its diverse biological

activities. This technical guide provides an in-depth overview of the synthesis, characterization,

and potential biological applications of gallanilide. Drawing upon established methodologies

for the synthesis of gallic acid amides, this document outlines detailed experimental protocols.

Furthermore, it presents a thorough analysis of the expected analytical data for the

characterization of gallanilide, based on spectroscopic data from structurally related

compounds. The guide also explores the promising biological activities of gallanilide, focusing

on its potential as an antioxidant and anti-inflammatory agent, and elucidates the key signaling

pathways, namely the NF-κB and Keap1-Nrf2 pathways, that are likely modulated by this

compound. This document is intended to serve as a valuable resource for researchers and

professionals in the fields of medicinal chemistry, pharmacology, and drug development.

Introduction
Gallic acid (3,4,5-trihydroxybenzoic acid) is a phenolic acid found in a variety of plants and

fruits, and is known for its potent antioxidant, anti-inflammatory, and anticancer properties.[1][2]

Chemical modification of gallic acid, such as through the formation of amides, offers a
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promising strategy to enhance its pharmacological profile.[3] Gallanilide, the amide derivative

of gallic acid and aniline, is a molecule of significant interest due to the combined structural

features of a polyphenol and a phenylamide. This guide details the synthesis and

characterization of gallanilide and explores its potential biological activities based on the

known properties of its parent compounds and structurally similar molecules.

Synthesis of Gallanilide (N-phenyl-3,4,5-
trihydroxybenzamide)
The synthesis of gallanilide typically involves a multi-step process to circumvent the reactivity

of the hydroxyl groups of gallic acid during amide bond formation. The general strategy

includes the protection of the hydroxyl groups, followed by activation of the carboxylic acid and

subsequent amidation with aniline, and finally, deprotection to yield the desired product.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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